Cas no 1341524-27-3 (1-(Cyclopropylmethyl)-2-ethylpiperazine)

• Product Name: 1-(Cyclopropylmethyl)-2-ethylpiperazine
• CAS No: 1341524-27-3
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5745306
• PubChem ID: 63601461
• Update Time: 2025-06-10

1-(Cyclopropylmethyl)-2-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• CS-0296862
• EN300-719222
• 1341524-27-3
• 1-(cyclopropylmethyl)-2-ethylpiperazine
• AKOS012911012
• Piperazine, 1-(cyclopropylmethyl)-2-ethyl-
• 1-(Cyclopropylmethyl)-2-ethylpiperazine

• Inchi： 1S/C10H20N2/c1-2-10-7-11-5-6-12(10)8-9-3-4-9/h9-11H,2-8H2,1H3
• InChI Key： QRDRDBGAUPFFSX-UHFFFAOYSA-N
• SMILES： N1(CCNCC1CC)CC1CC1

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 0.945±0.06 g/cm3(Predicted)
• Boiling Point: 224.9±8.0 °C(Predicted)
• pka: 9.59±0.10(Predicted)

Additional information on 1-(Cyclopropylmethyl)-2-ethylpiperazine

1-(Cyclopropylmethyl)-2-ethylpiperazine: An Overview of a Versatile Compound (CAS No. 1341524-27-3)

1-(Cyclopropylmethyl)-2-ethylpiperazine (CAS No. 1341524-27-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a building block for drug discovery and as a potential therapeutic agent.

The molecular structure of 1-(Cyclopropylmethyl)-2-ethylpiperazine consists of a piperazine ring, which is a six-membered heterocyclic amine with two nitrogen atoms. The cyclopropylmethyl and ethyl substituents attached to the piperazine ring confer specific chemical and biological properties to the molecule. These properties make it an attractive candidate for the development of novel pharmaceuticals.

Recent studies have highlighted the importance of piperazine derivatives in the design of drugs targeting various diseases. For instance, piperazine-based compounds have been explored for their potential in treating neurological disorders, such as Parkinson's disease and Alzheimer's disease. The cyclopropylmethyl and ethyl substituents in 1-(Cyclopropylmethyl)-2-ethylpiperazine may enhance its ability to cross the blood-brain barrier, thereby improving its efficacy in these conditions.

In addition to neurological applications, 1-(Cyclopropylmethyl)-2-ethylpiperazine has been investigated for its potential as an antiviral agent. Research has shown that certain piperazine derivatives can inhibit viral replication by interfering with key viral enzymes. The unique structure of 1-(Cyclopropylmethyl)-2-ethylpiperazine may provide a new avenue for developing antiviral drugs that are effective against a wide range of viruses, including those that cause influenza and HIV.

The synthetic accessibility of 1-(Cyclopropylmethyl)-2-ethylpiperazine is another factor contributing to its appeal in pharmaceutical research. The compound can be synthesized through well-established methods, making it readily available for further studies and potential commercialization. This ease of synthesis also allows for the creation of analogs with modified substituents, which can be screened for improved pharmacological properties.

Clinical trials are essential for evaluating the safety and efficacy of new compounds like 1-(Cyclopropylmethyl)-2-ethylpiperazine. Preliminary studies have indicated that this compound exhibits low toxicity and favorable pharmacokinetic profiles, which are crucial factors for drug development. Ongoing research aims to further elucidate the mechanisms of action and optimize the therapeutic potential of this compound.

In conclusion, 1-(Cyclopropylmethyl)-2-ethylpiperazine (CAS No. 1341524-27-3) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it a valuable candidate for the development of new therapeutic agents. As research in this area continues to advance, it is likely that we will see more innovative uses of this compound in the coming years.